Cas no 188968-51-6 (Cilengitide)

• Product Name: Cilengitide
• CAS No: 188968-51-6
• MF: C₂₇H₄₀N₈O₇
• MW: 588.655905723572
• MDL: MFCD22665738
• CID: 66359
• PubChem ID: 176873
• Update Time: 2025-06-13

Cilengitide Chemical and Physical Properties

Names and Identifiers

• Cilengitide
• Cyclo(L-arginylglycyl-L-aspartyl-D-phenylalanyl-N-methyl-L-valyl)
• 2-[(2S,5R,8S,11S)-5-benzyl-11-[3-(diaminomethylideneamino)propyl]-7-methyl-3,6,9,12,15-pentaoxo-8-propan-2-yl-1,4,7,10,13-pentazacyclopentadec-2-yl]acetic acid
• C27H40N8O7
• Cilengitide [USAN:INN]
• cyclo(arginyl-glycyl-aspartyl-D-phenylalanyl-N-methyl-valyl)
• cyclo(L-arginylglycyl-L-a-aspartyl-D-phenylalanyl-N-methyl-L-valyl)
• Cyclo(L-arginylglycyl-L-α-aspartyl-D-phenylalanyl-N-methyl-L-valyl)
• cyclo(RGDf-N(Me)V-)
• cyclo[-Arg-Gly-Asp-D-Phe-N-MeVal-]
• EMD 121974
• EMD-121974
• NSC 707544
• c(RGDf(NMe)V)
• Cyclo(Arg-Gly-Asp-D-Phe-N-Me-Val)
• Cilengitide(EMD121974,NSC-707544)
• 2-((2S,5R,8S,11S)-5-Benzyl-11-(3-guanidinopropyl)-8-isopropyl-7-methyl-3,6,9,12,15-pentaoxo-1
• Cilengitide, >=98%
• EMD121974
• 4EDF46E4GI
• Cyclo(L-arginylglycyl-L-alpha-aspartyl-D-phenylalanyl-N-methyl-L-valyl)
• 2-((2
• DTXSID9044035
• UNII-4EDF46E4GI
• cyclic-Arg-Gly-Asp-D-Phe(N-methyl)Val
• SCHEMBL34082
• CILENGITIDE [MART.]
• [(2S,5R,8S,11S)-5-benzyl-11-(3-guanidino-propyl)-8-isopropyl-7-methyl-3,6,9,12,15-pentaoxo-1,4,7,10,13pentaaza-cyclopentadec-2-yl]-acetic acid
• AS-72195
• SW220134-1
• NSC-707544
• AKOS030525213
• 2-[(2S,5R,8S,11S)-11-[3-(diaminomethylideneamino)propyl]-7-methyl-3,6,9,12,15-pentaoxo-5-(phenylmethyl)-8-propan-2-yl-1,4,7,10,13-pentazacyclopentadec-2-yl]acetic acid
• CILENGITIDE [WHO-DD]
• CILENGITIDE [MI]
• GTPL6597
• NSC-774651
• AC-35857
• A11657
• CYCLO(L-ARGINYLGLYCYL-L-.ALPHA.-ASPARTYL-D-PHENYLALANYL-N-METHYL-L-VALYL)
• Cilengitide trifluoroacetic acid salt
• D03497
• cyclo(Arg-Gly-Asp-D-Phe-[N-Me]Val)
• cyclo-(Arg-Gly-Asp-DPhe-NMeVal)
• AMLYAMJWYAIXIA-VWNVYAMZSA-N
• EX-A1775
• CS-1211
• A924615
• Cilengitide (USAN/INN)
• c(RGDfMeV)
• BDBM50235980
• EMD-12192
• CHEBI:177833
• NCGC00386242-04
• CILENGITIDE [INN]
• 188968-51-6
• NSC774651
• NS00069654
• HY-16141
• 2-[(2S,5R,8S,11S)-5-benzyl-11-(3-carbamimidamidopropyl)-7-methyl-3,6,9,12,15-pentaoxo-8-(propan-2-yl)-1,4,7,10,13-pentaazacyclopentadecan-2-yl]acetic acid
• NCGC00386242-02
• cyclo(arginyl-glycyl-formylaspartyl-N-methylvalyl)
• s6387
• CHEMBL429876
• DB11890
• [(2S,5R,8S,11S)-5-BENZYL-11-(3-CARBAMIMIDAMIDOPROPYL)-8-ISOPROPYL-7-METHYL-3,6,9,12,15-PENTAOXO-1,4,7,10,13-PENTAAZACYCLOPENTADECAN-2-YL]ACETIC ACID
• Q1091921
• CILENGITIDE [USAN]
• AKOS024257893
• 2-((2S,5R,8S,11S)-5-benzyl-11-(3-guanidinopropyl)-8-isopropyl-7-methyl-3,6,9,12,15-pentaoxo-1,4,7,10,13-pentaazacyclopentadecan-2-yl)acetic acid
• BRD-K57252450-001-02-5
• Cilengitide?
• DA-51902

• MDL： MFCD22665738
• Inchi： 1S/C27H40N8O7/c1-15(2)22-25(41)33-17(10-7-11-30-27(28)29)23(39)31-14-20(36)32-18(13-21(37)38)24(40)34-19(26(42)35(22)3)12-16-8-5-4-6-9-16/h4-6,8-9,15,17-19,22H,7,10-14H2,1-3H3,(H,31,39)(H,32,36)(H,33,41)(H,34,40)(H,37,38)(H4,28,29,30)/t17-,18-,19+,22-/m0/s1
• InChI Key： AMLYAMJWYAIXIA-VWNVYAMZSA-N
• SMILES： O=C1[C@H](C(C)C)N(C)C([C@@H](CC2C=CC=CC=2)NC([C@H](CC(=O)O)NC(CNC([C@H](CCC/N=C(\N)/N)N1)=O)=O)=O)=O

Computed Properties

• Exact Mass: 588.30200
• Monoisotopic Mass: 588.302
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 324
• XLogP3: -1
• Topological Polar Surface Area: 238

Experimental Properties

• Density: 1.41
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.643
• PSA: 235.91000
• LogP: 0.47830

Cilengitide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on Cilengitide

Professional Introduction to Cilengitide (CAS No: 188968-51-6)

Cilengitide, chemically designated as (S)-3-[(3S)-3-(dimethylamino)propyl]-4-oxo-1-pyrrolidinecarboxylic acid, is a synthetic peptide derivative that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 188968-51-6, this compound is recognized for its unique mechanism of action and potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. This introduction delves into the chemical properties, biological significance, and the latest research advancements associated with Cilengitide.

The molecular structure of Cilengitide features a pyrrolidine core, which is functionalized with an amino group at the 3-position and a carboxylic acid group at the 1-position. The presence of the (S)-configuration at the stereogenic center enhances its binding affinity and biological activity. This stereochemical specificity is crucial for its interaction with target receptors, making Cilengitide a promising candidate for drug development.

Cilengitide operates primarily by binding to integrins, a family of cell surface receptors that play a critical role in cell adhesion, migration, and signaling. Specifically, it interacts with αvβ3 and αvβ5 integrins, which are overexpressed on various cancer cell surfaces. By inhibiting the binding of these integrins to their extracellular ligands, Cilengitide disrupts key signaling pathways involved in tumor growth, angiogenesis, and metastasis.

Recent studies have highlighted the potential of Cilengitide in combination therapies. For instance, research has demonstrated that when used alongside chemotherapy or immunotherapy, Cilengitide can enhance the efficacy of these treatments by sensitizing cancer cells to apoptosis and reducing tumor microenvironment resistance. This synergistic effect has opened up new avenues for developing multi-modal therapeutic strategies against cancer.

Moreover, Cilengitide has shown promise in treating neurodegenerative disorders such as Alzheimer's disease. Preclinical studies indicate that it can modulate inflammatory responses in the brain by inhibiting microglial activation and reducing neuroinflammation. These findings suggest that Cilengitide may have therapeutic benefits beyond oncology, potentially offering new treatments for neurodegenerative conditions.

The pharmacokinetic profile of Cilengitide has also been extensively studied. Unlike many small molecule drugs, Cilengitide exhibits a longer half-life due to its peptide nature, which allows for less frequent dosing. However, this also necessitates careful formulation to ensure stability and bioavailability. Researchers are exploring various delivery systems, including nanoparticles and prodrugs, to optimize its pharmacokinetic properties.

In clinical trials, Cilengitide has demonstrated safety and tolerability in patients with advanced cancers. Phase II trials have shown promising results in terms of tumor response rates and overall survival improvements when compared to standard-of-care treatments. These findings have prompted further investigation into its use in broader patient populations and different cancer types.

The future development of Cilengitide is likely to focus on personalized medicine approaches. By identifying biomarkers that predict response to treatment, researchers aim to tailor therapeutic regimens to individual patients. Additionally, advances in structure-based drug design may lead to analogs of Cilengitide with improved efficacy and reduced side effects.

In summary, Cilengitide (CAS No: 188968-51-6) is a multifaceted compound with significant potential in both oncology and neurology. Its unique mechanism of action as an integrin inhibitor has opened up new therapeutic strategies for treating cancer and neurodegenerative diseases. As research continues to uncover its full potential, Cilengitide stands out as a cornerstone in modern pharmaceutical development.